Cas no 1207019-90-6 (2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide
• CAS No: 1207019-90-6
• MF: C₁₈H₂₀N₄OS₂
• MW: 372.507600784302
• CID: 5451203
• Update Time: 2025-05-20

2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-methylpropyl)-5-phenylimidazol-2-yl]sulfanyl-N-(1,3-thiazol-2-yl)acetamide
• 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

• Inchi： 1S/C18H20N4OS2/c1-13(2)11-22-15(14-6-4-3-5-7-14)10-20-18(22)25-12-16(23)21-17-19-8-9-24-17/h3-10,13H,11-12H2,1-2H3,(H,19,21,23)
• InChI Key： OIVKJXDXUCKVIL-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CS1)(=O)CSC1N(CC(C)C)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide

Introduction to 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide (CAS No. 1207019-90-6)

2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide, with the CAS number 1207019-90-6, is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and is characterized by its unique structural features, including an imidazole ring and a thiazole moiety, which contribute to its biological activity and pharmacological properties.

The molecular formula of 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide is C₁₈H₂₀N₄O₂S₃, and its molecular weight is approximately 408.5 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), methanol, and ethanol. Its solubility in water is limited, which can be a consideration in its formulation for pharmaceutical applications.

The synthesis of 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide typically involves multi-step reactions, including the formation of the imidazole ring, the introduction of the thiazole moiety, and the final coupling reaction to form the desired product. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for research and development purposes.

In terms of biological activity, 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been studied for its potential as an anti-inflammatory agent. Research has shown that it exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that the compound could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that it possesses antiviral activity against a range of viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes or cellular pathways essential for viral propagation.

The pharmacokinetic profile of 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-yl)acetamide has been evaluated in preclinical studies using animal models. These studies have shown that the compound exhibits good oral bioavailability and a favorable distribution profile, with significant concentrations observed in target tissues such as the liver and lungs. Additionally, it has demonstrated low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-{[1-(2-methylpropyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}-N-(1,3-thiazol-2-y l)acetamide. Early results from phase I trials have shown promising outcomes in terms of safety and tolerability. The compound is being evaluated for its potential use in treating various inflammatory conditions and viral infections. These trials are expected to provide valuable insights into its therapeutic potential and pave the way for future clinical applications.

In conclusion, 2-{[1-(2-methylprop yl)-5-p hen yl - 1 H - i mid az ol - 2 - y l ] s ul f an yl } - N - ( 1 , 3 - t hi az ol - 2 - y l ) ac et am ide (CAS No. 1207019–90–6) represents a promising compound with diverse biological activities. Its anti-inflammatory and antiviral properties make it a valuable candidate for further research and development in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.